Cas no 894550-00-6 (2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide
• CAS No: 894550-00-6
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 5440258
• Update Time: 2025-07-01

2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(anilinomethyl)-7-methoxy-2-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• 1(2H)-Quinolineacetamide, 7-methoxy-N-(2-methoxyphenyl)-2-oxo-3-[(phenylamino)methyl]-
• 2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C26H25N3O4/c1-32-21-13-12-18-14-19(16-27-20-8-4-3-5-9-20)26(31)29(23(18)15-21)17-25(30)28-22-10-6-7-11-24(22)33-2/h3-15,27H,16-17H2,1-2H3,(H,28,30)
• InChI Key： KONZGDLSMPMBEC-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2OC)=O)C2=C(C=CC(OC)=C2)C=C(CNC2=CC=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide

Recent Advances in the Study of 2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide (CAS: 894550-00-6)

The compound 2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide (CAS: 894550-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a quinolinone core and a phenylacetamide moiety. These structural elements are believed to contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro and in vivo studies have demonstrated promising anti-inflammatory and anti-cancer properties, making it a candidate for further drug development.

One of the key advancements in the study of this compound is the optimization of its synthesis. Researchers have developed more efficient and scalable synthetic routes, which have improved the yield and purity of the final product. These advancements are critical for enabling large-scale production and further pharmacological evaluation. Additionally, computational modeling studies have provided insights into the compound's binding interactions with its putative targets, offering a foundation for structure-activity relationship (SAR) studies.

In terms of biological activity, recent findings suggest that 2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide exhibits selective inhibition of certain kinases and inflammatory mediators. For instance, it has been shown to modulate the activity of NF-κB and MAPK signaling pathways, which are implicated in chronic inflammation and cancer progression. These findings are supported by data from cell-based assays and animal models, where the compound demonstrated efficacy in reducing tumor growth and inflammatory markers.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are focused on addressing these gaps, with particular attention to its bioavailability, metabolic stability, and potential off-target effects. Furthermore, researchers are exploring the possibility of derivatizing the compound to enhance its therapeutic index and reduce any adverse effects.

In conclusion, 2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}-N-(2-methoxyphenyl)acetamide (CAS: 894550-00-6) represents a promising candidate for further investigation in the fields of oncology and inflammation. Its unique structural and functional properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a valuable lead compound for future drug discovery efforts. Continued research will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.